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Compound of Interest

Compound Name: O-Proparagyl-N-Boc-ethanolamine

Cat. No.: B3068576

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability
of O-Propargyl-N-Boc-ethanolamine, a bifunctional crosslinker molecule. This document is
intended to serve as a valuable resource for researchers and professionals in drug
development and chemical synthesis, offering detailed experimental protocols, data
presentation templates, and visualizations of key workflows.

O-Propargyl-N-Boc-ethanolamine possesses two key functional groups: a propargyl group,
which can participate in copper-catalyzed azide-alkyne cycloaddition (Click Chemistry), and a
tert-butyloxycarbonyl (Boc) protected amine, which can be deprotected under mild acidic
conditions.[1][2] Understanding the solubility and stability of this compound is critical for its
effective use in various applications, including the synthesis of PROTACs and other targeted
therapeutic agents.

Core Properties of O-Propargyl-N-Boc-ethanolamine

Property Value Reference
Molecular Formula C10H17NO3 [1]
Molecular Weight 199.25 g/mol [1]
CAS Number 634926-63-9 [1]
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Solubility Profile

The solubility of O-Propargyl-N-Boc-ethanolamine is influenced by its molecular structure,
which contains both polar (ether, carbamate) and non-polar (propargyl, Boc group) moieties. A
systematic approach to determining its solubility in various solvents is essential for designing
reaction conditions and formulation strategies.

Table 1: Qualitative Solubility of O-Propargyl-N-Boc-
ethanolamine

Solvent Polarity Index Predicted Solubility

Experimental
Observation

Sparingly Soluble to

Water 10.2
Insoluble

Methanol 5.1 Soluble
Ethanol 4.3 Soluble
Isopropanol 3.9 Soluble
Acetonitrile 5.8 Soluble
Dichloromethane

3.1 Very Soluble
(DCM)
Chloroform 4.1 Very Soluble
Ethyl Acetate 4.4 Soluble
Tetrahydrofuran (THF) 4.0 Soluble
Diethyl Ether 2.8 Soluble
Hexanes 0.1 Insoluble
Dimethyl Sulfoxide

7.2 Soluble
(DMSO)
Dimethylformamide

6.4 Soluble

(DMF)
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Experimental Protocol: Determination of Qualitative
Solubility

This protocol outlines a general procedure for determining the qualitative solubility of O-
Propargyl-N-Boc-ethanolamine in a range of common laboratory solvents.

Materials:

o O-Propargyl-N-Boc-ethanolamine

Selected solvents (see Table 1)

Small test tubes or vials

Vortex mixer

Spatula

Procedure:

Add approximately 10 mg of O-Propargyl-N-Boc-ethanolamine to a clean, dry test tube.
e Add 1 mL of the selected solvent to the test tube.

 Vigorously agitate the mixture using a vortex mixer for 30 seconds.

 Visually inspect the solution for the presence of undissolved solid.

« If the solid has completely dissolved, the compound is classified as "soluble" in that solvent
at approximately 10 mg/mL.

« If the solid has not completely dissolved, the compound is classified as "sparingly soluble" or
"insoluble.”

Record the observations in a table similar to Table 1.

Experimental Workflow for Solubility Determination
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(Add 1 mL of Solvent)
(Vortex for 30 seconds)

Visually Inspect for Undissolved Solid

Completely Dissolved \Solid Remains
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:

Analyze by HPLC

:

O-Propargyl-N-Boc-ethanolamine

Acidic
Conditions

Cu(l) catalyst,
Azide
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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